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Compound of Interest

Compound Name: Nicotinoyl chloride hydrochloride

Cat. No.: B124183

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, synthesis,
reactivity, and applications of nicotinoyl chloride hydrochloride. A critical reagent in
medicinal chemistry and organic synthesis, this document serves as a core resource,
consolidating essential data and methodologies for laboratory professionals.

Core Chemical Properties

Nicotinoyl chloride hydrochloride is the hydrochloride salt of the acyl chloride derivative of
nicotinic acid (Vitamin B3).[1] The hydrochloride form enhances the compound's stability,
making it easier to handle and store compared to its free base, which is highly susceptible to
decomposition by moisture.[2] It is a versatile building block for introducing the nicotinoyl
moiety into various molecular scaffolds.[1][3]

Table 1: Chemical Identifiers and Physical Properties
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Property Value Reference
CAS Number 20260-53-1 [1103114]
CeHsCI2NO (or CeH4CINO -
Molecular Formula [11I5161[7]
HCI)
] 178.01 g/mol (or 178.02 g/mol
Molecular Weight ) (1131061071

White to off-white or light

Appearance yellow crystalline powder/solid.

[31e]8e]

Melting Point 151 - 157 °C [4][5][8]

No data available for the
Boiling Point hydrochloride salt; [8]

decomposes.

Decomposes in water.[4][5][9]

Solubility )
Soluble in methanol.
Moisture-sensitive; requires
Stability storage under anhydrous

conditions.[1][6]

Synthesis and Experimental Protocols

The most common method for synthesizing nicotinoyl chloride hydrochloride is the reaction
of nicotinic acid with an excess of thionyl chloride (SOCI2).[4][10][11] The thionyl chloride
serves as both the chlorinating agent and the solvent.

Experimental Protocol: Synthesis from Nicotinic Acid
This protocol is adapted from established laboratory procedures.[4][10]
Objective: To synthesize nicotinoyl chloride hydrochloride from nicotinic acid.

Materials:
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« Nicotinic acid

e Thionyl chloride (SOCI2)

e Anhydrous N,N-Dimethylformamide (DMF) (catalyst, optional)[4]
o Anhydrous diethyl ether or toluene[4][11]

e Reaction flask with reflux condenser and gas outlet

e Heating mantle

o Vacuum distillation/rotary evaporator setup

« Filtration apparatus

Procedure:

» Under anhydrous conditions and in a well-ventilated fume hood, suspend nicotinic acid (e.qg.,
0.81 mole) in an excess of thionyl chloride (e.g., 280 mL).[4][10] A few drops of anhydrous
DMF can be added as a catalyst.[4]

» Heat the mixture to reflux (approximately 77-78 °C) with stirring.[1][4] The reaction will evolve
sulfur dioxide (SO2) and hydrogen chloride (HCI) gas, which should be vented safely or
passed through a scrubber.

o Maintain the reflux for 2-3 hours until the evolution of gas ceases, indicating the reaction is
complete.[4][10]

» Allow the mixture to cool to room temperature. Remove the excess thionyl chloride under
reduced pressure using a rotary evaporator or vacuum distillation.[4][10] This will yield a
solid or semi-solid residue.

o Suspend the resulting crude crystalline acid chloride hydrochloride in a dry, non-polar solvent
like diethyl ether or dichloromethane.[4][10]

o Reflux the suspension for approximately 1 hour to wash away any remaining impurities.[4]
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e Cool the mixture and collect the solid product by filtration. Wash the collected solid with fresh
anhydrous diethyl ether and dry it under vacuum to yield nicotinoyl chloride hydrochloride
as a white to off-white solid.[4] Synthesis yields can range from 80% to 96% depending on
the specific conditions.[1][4]

Diagram of Synthesis Workflow
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Synthesis of Nicotinoyl Chloride Hydrochloride
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Caption: Workflow for the synthesis of nicotinoyl chloride hydrochloride.
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Reactivity and Chemical Behavior

Nicotinoyl chloride hydrochloride is a highly reactive acylating agent.[1] Its reactivity stems
from the electrophilic carbonyl carbon, which is susceptible to attack by nucleophiles.

» Hydrolysis: The compound is moisture-sensitive and decomposes in contact with water,
hydrolyzing back to nicotinic acid hydrochloride.[4][5][6] This necessitates handling and
storage under anhydrous conditions.[1]

e Reaction with Amines: It readily reacts with primary and secondary amines to form the
corresponding nicotinamides.[1] This reaction is fundamental to its use in medicinal
chemistry. Typically, a non-nucleophilic base like triethylamine or pyridine is used to
scavenge the HCI generated during the reaction.[1][11]

o Reaction with Alcohols: In the presence of a base, it reacts with alcohols to form nicotinoyl
esters.[1][10]

 Stability: The protonation of the pyridine nitrogen to form the hydrochloride salt deactivates
the ring, preventing it from participating in side reactions and improving the compound's
overall stability and shelf-life.[2]

Diagram of Acylation Reaction

General Acylation Reaction with a Primary Amine

Base

Nicotinoyl Chloride Primary Amine
Hydrochloride (R-NH2)

(e.g., Triethylamine)

Nicotinamide Derivative Amine Hydrochloride Salt

Click to download full resolution via product page
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Caption: Reaction of nicotinoyl chloride HCI with a primary amine.

Applications in Research and Development

Nicotinoyl chloride hydrochloride is a crucial intermediate in the synthesis of a wide range of
organic compounds.[3]

o Pharmaceutical Synthesis: It is extensively used as a precursor for cardiovascular and renal
drugs.[4] Its ability to form amide bonds makes it valuable in creating peptidomimetics and
other biologically active molecules.[1][3]

o Derivatization: It serves as the starting material for synthesizing various derivatives,
including:

o Nicotinamide analogs.[1]
o Nicotinoyl esters and thioesters.[1]
o Complex heterocyclic structures and macrocycles.[4][12]

» Agrochemicals: The nicotinoyl moiety is present in some agrochemicals, and this reagent
provides a direct route for its incorporation.[3]

Safety and Handling

Nicotinoyl chloride hydrochloride is classified as a hazardous and corrosive substance.[8]
[13][14] Strict adherence to safety protocols is mandatory.

Table 2: Hazard and Safety Information
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Category Description Reference
H314: Causes severe skin

GHS Hazard Statements [13][14][15]
burns and eye damage.

Signal Word Danger [8][13][14]

Personal Protective Equipment
(PPE)

Wear protective gloves,
chemical-resistant clothing,
and eye/face protection (safety
goggles and face shield).[8]
[13][14]

Handling

Handle in a well-ventilated
area, preferably in a fume
hood.[13] Avoid formation of
dust.[13] Keep away from
moisture and incompatible
materials like strong oxidizing
agents and strong bases.[6]
[15]

First Aid (Eyes)

Immediately rinse with plenty
of water for at least 15
minutes, also under the
eyelids. Seek immediate
medical attention.[8][13]

First Aid (Skin)

Take off immediately all
contaminated clothing. Rinse
skin with water/shower. Seek
immediate medical attention.
[8][13]

First Aid (Ingestion)

Rinse mouth. Do NOT induce
vomiting. Seek immediate
medical attention.[8][13]

First Aid (Inhalation)

Move person to fresh air. If not

breathing, give artificial
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respiration. Seek immediate
medical attention.[8][14]

Dispose of contents/container
) to an approved waste disposal
Disposal .
plant. Do not discharge to

sewer systems.[8][13]

Analytical Data

Characterization of nicotinoyl chloride hydrochloride is typically performed using standard
analytical techniques. While a comprehensive spectral database is beyond the scope of this
guide, representative data can be found in various chemical catalogs.

» Nuclear Magnetic Resonance (NMR): *H NMR and 13C NMR spectroscopy are used to
confirm the structure of the pyridine ring and the presence of the acyl chloride group.[16]

« Infrared (IR) Spectroscopy: IR spectra will show a characteristic strong absorption band for
the C=0 (carbonyl) stretch of the acyl chloride, typically in the region of 1750-1800 cm™1.

e Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight and
fragmentation pattern of the compound.[17]

This guide is intended for informational purposes for qualified professionals. Always consult the
most current Safety Data Sheet (SDS) before handling this chemical and adhere to all
institutional safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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